molecular formula C8H18OSi B8370824 3-Trimethylsilyloxy-2-pentene CAS No. 17510-47-3

3-Trimethylsilyloxy-2-pentene

Cat. No.: B8370824
CAS No.: 17510-47-3
M. Wt: 158.31 g/mol
InChI Key: BMJHTFWPTJVYJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Trimethylsilyloxy-2-pentene is a useful research compound. Its molecular formula is C8H18OSi and its molecular weight is 158.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

17510-47-3

Molecular Formula

C8H18OSi

Molecular Weight

158.31 g/mol

IUPAC Name

trimethyl(pent-2-en-3-yloxy)silane

InChI

InChI=1S/C8H18OSi/c1-6-8(7-2)9-10(3,4)5/h6H,7H2,1-5H3

InChI Key

BMJHTFWPTJVYJV-UHFFFAOYSA-N

Canonical SMILES

CCC(=CC)O[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

From reaction between diethylketone and trimethylchlorosilane to form 3-trimethylsilyloxy-2-pentene (1.2.4.17). This product was reacted with 1-fluoropyridinium triflate (1.2.4.5) to obtain 2-fluoro-3-pentanone (1.2.4.9). After bromination with pyridinium bromide followed by reduction using diborane 2-fluoro-4-bromopentane-3-ol (1.2.4.18) was obtained. Reaction of this product with sodium methylate yielded the title compound (1.2.4.16). This compound was made also by reacting 2-(1-bromoethyl)-3-methyl oxirane (1.2.4.13) with HF/Py (70%) followed by treatment of the resulting 2-bromo-4-fluoropentan-3-ol (1.2.4.18) with K2CO3 /MeOH.
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